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Compound of Interest

Compound Name: 3-Nonene

Cat. No.: B053289 Get Quote

For laboratory professionals engaged in research, scientific discovery, and drug development,

ensuring a safe environment is paramount. This guide provides essential, immediate safety

protocols and logistical information for the handling and disposal of 3-Nonene, a flammable

liquid requiring careful management. Adherence to these procedures is critical for minimizing

risks and ensuring the well-being of all laboratory personnel.

Immediate Safety and Personal Protective
Equipment (PPE)
3-Nonene is classified as a flammable liquid and can cause skin and serious eye irritation.[1]

Inhalation of vapors may also lead to irritation, and aspiration could cause chemical

pneumonia.[2][3][4] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent exposure.
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PPE Category Specification Purpose

Eye/Face Protection

Chemical safety goggles or a

face shield compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

[6]

To protect eyes from splashes

and irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene) and

a flame-retardant, antistatic lab

coat.[2][5][6]

To prevent skin contact and

protect from flammability

hazards.

Respiratory Protection

Typically not required with

adequate ventilation. Use a

NIOSH-approved respirator

with organic vapor cartridges if

ventilation is insufficient or

aerosols are generated.[5]

To prevent inhalation of

vapors.

General Hygiene

Eyewash stations and safety

showers must be readily

accessible. Handle in

accordance with good

industrial hygiene and safety

practices.[4][5][7]

To minimize exposure and

provide immediate first aid if

needed.

Operational and Handling Protocol
Safe handling of 3-Nonene necessitates a well-ventilated work area, preferably within a

certified chemical fume hood.[6] All potential ignition sources, such as open flames, hot

surfaces, and sparks, must be eliminated from the vicinity.[2][5][8]

Step-by-Step Handling Procedure:
Preparation:

Ensure the work area is well-ventilated.
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Confirm the accessibility of an eyewash station and safety shower.[5]

Remove all ignition sources.[2][5]

Use only non-sparking tools and explosion-proof equipment.[2][3][5][7][8]

Ground all containers and receiving equipment to prevent static discharge.[2][7][8]

Donning PPE:

Put on a chemical-resistant lab coat.

Wear chemical safety goggles or a face shield.[5]

Inspect and put on appropriate chemical-resistant gloves.[6]

Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhaling any vapors.[5]

Keep the container tightly closed when not in use.[2][5][8]

Storage and Disposal Plan
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage:
Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5]

Keep containers tightly closed.[2][5][8]

Store away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents, chlorine, and fluorine.[2][5][7]

Disposal Plan:
Dispose of waste in accordance with all federal, state, and local regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://cameochemicals.noaa.gov/chemical/8912
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=s05bBPJp/WE=
https://wap.guidechem.com/encyclopedia/trans-3-nonene-dic435236.html
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=s05bBPJp/WE=
https://wap.guidechem.com/encyclopedia/trans-3-nonene-dic435236.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_E_5_Ethyl_3_nonen_2_one.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://wap.guidechem.com/encyclopedia/trans-3-nonene-dic435236.html
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://wap.guidechem.com/encyclopedia/trans-3-nonene-dic435236.html
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=Yfcg0ZFpj9A=
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_3_Nonen_1_ol.pdf
https://www.braskem.com.br/cms/europe/ModuloProduto/DownloadSds?idSds=s05bBPJp/WE=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect chemical waste in sturdy, leak-proof, and clearly labeled containers.[9]

Do not dispose of 3-Nonene down the sink.[9]

Empty containers should be thoroughly rinsed, with the rinsate collected as chemical waste.

The empty, rinsed container can then be disposed of appropriately.[9]

Separate non-halogenated solvent waste for potential fuel blending.[9]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Nonene for easy reference.

Property Value

Molecular Formula C₉H₁₈[10][11][12]

Molecular Weight 126.24 g/mol [10][11][13]

Density 0.734 g/mL[14]

Flash Point 26°C (for 1-Nonene)[1]

Lower Flammability Limit 0.9% (for 1-Nonene)[1]

Vapor Pressure 0.7 kPa at 25°C (for 1-Nonene)[1]

Water Solubility Insoluble (1.12 mg/L at 25°C for 1-Nonene)[1]

Experimental Protocols
While specific experimental protocols involving 3-Nonene will vary based on the research, the

following general safety methodologies should be integrated into any procedure:

Risk Assessment: Before any new experiment, a thorough risk assessment should be

conducted, identifying potential hazards and outlining mitigation strategies.

Fume Hood Use: All manipulations of 3-Nonene that could result in the generation of vapors

should be performed within a certified chemical fume hood.[6]
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Spill Response: A spill kit appropriate for flammable liquids should be readily available. In the

event of a spill, follow the established spill response protocol.

Visualized Workflows
To further clarify procedural logic, the following diagrams illustrate key safety workflows for

handling 3-Nonene.
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3-Nonene Spill Response Workflow

Initial Actions

Assessment

Response

Spill Occurs

Alert others in the area

Evacuate immediate area
if necessary

Eliminate ignition sources

Assess spill size and risk

Major Spill?

Contact EHS and
follow emergency procedures

Yes

Contain spill with
inert absorbent material

No

Collect absorbed material
using non-sparking tools

Decontaminate the area

Dispose of waste in a
sealed, labeled container

Click to download full resolution via product page

3-Nonene Spill Response Workflow
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Standard Operating Procedure for 3-Nonene

Preparation

Handling

Post-Handling & Disposal

Conduct Risk Assessment

Gather Materials & PPE

Prepare Well-Ventilated
Work Area (Fume Hood)

Don Appropriate PPE

Handle 3-Nonene

Keep Container Closed
When Not in Use Clean Work Area Store 3-Nonene Properly

Doff PPE Correctly

Dispose of Waste per Protocol

Click to download full resolution via product page

Standard Operating Procedure for 3-Nonene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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